molecular formula C21H26N2O5S B2433562 N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-methyl-4-propoxybenzenesulfonamide CAS No. 922051-48-7

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-methyl-4-propoxybenzenesulfonamide

Cat. No. B2433562
CAS RN: 922051-48-7
M. Wt: 418.51
InChI Key: YBVNVGKEKZMUTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-methyl-4-propoxybenzenesulfonamide is a useful research compound. Its molecular formula is C21H26N2O5S and its molecular weight is 418.51. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-methyl-4-propoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-methyl-4-propoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

  • Synthesis and Spectroscopic Analysis : This compound is part of a series of benzimidazole-tethered oxazepine heterocyclic hybrids. These hybrids have been synthesized with good to excellent yields and their molecular structures have been studied using X-ray diffraction and Density Functional Theory (DFT) methods. These compounds, including similar oxazepine derivatives, demonstrate interesting regions of electrophilic and nucleophilic reactivity, as well as potential nonlinear optical (NLO) properties, making them candidates for NLO applications (Almansour et al., 2016).

Chemical Reactions and Properties

  • Novel Reaction Pathways : Studies have shown that certain oxazepine compounds, related to the target compound, undergo unique ring-expansion processes during synthesis. These processes and the resulting structures, confirmed by X-ray crystallography, offer insights into novel synthetic pathways and the potential for creating diverse molecular architectures (Kolluri et al., 2018).

  • Chemical Applications in Inhibition Studies : Some oxazepine-based compounds, similar in structure to the target molecule, have been found to exhibit strong inhibition of human carbonic anhydrases. This highlights their potential application in therapeutic areas, especially considering the dual role of the sulfonamide functionality in these compounds (Sapegin et al., 2018).

  • Photophysical Properties : Certain oxazepine derivatives have shown strong blue emission in dichloromethane, suggesting potential applications in materials science, particularly in the development of photophysical materials (Petrovskii et al., 2017).

  • Antibacterial and Anticancer Potential : Research indicates that sulfonamide derivatives, which are structurally related to the target compound, have shown promising antibacterial and anticancer activities. This suggests potential applications in the development of new therapeutic agents (Kumar et al., 2018).

properties

IUPAC Name

N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-3-methyl-4-propoxybenzenesulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H26N2O5S/c1-5-10-27-18-9-7-16(11-14(18)2)29(25,26)23-15-6-8-17-19(12-15)28-13-21(3,4)20(24)22-17/h6-9,11-12,23H,5,10,13H2,1-4H3,(H,22,24)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YBVNVGKEKZMUTK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCOC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)NC(=O)C(CO3)(C)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H26N2O5S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

418.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-methyl-4-propoxybenzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.